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Compound of Interest

Compound Name: MC70

Cat. No.: B15569671 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of all laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the disposal of

MC-70, a medium-curing cutback bitumen. Adherence to these procedures is critical for

minimizing environmental impact and safeguarding personnel.

MC-70 is a blend of asphalt cement and a petroleum solvent of medium volatility, such as

kerosene.[1] This composition renders it a hazardous material requiring special disposal

considerations.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is crucial to consult the Material Safety Data

Sheet (MSDS) for MC-70.[2][3] Personnel should wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[3] All handling of MC-70 and

its waste should be conducted in a well-ventilated area or under a fume hood to avoid

inhalation of vapors.[4]

Quantitative Data from Safety Data Sheets
The following table summarizes key quantitative data for MC-70, derived from various safety

data sheets. This information is critical for assessing risk and planning disposal.
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Property Value Reference

Composition

Asphalt (Bitumen) 60 - 90% wt./wt. [3]

Petroleum Distillates 30 - 45% wt./wt. [3]

Physical Properties

Flash Point (Open Tag) 38 °C (Min)

Kinematic Viscosity @ 60°C 70 - 140 cSt [2]

Water Content 0.2% by mass vol. (Max)

Health Hazards

Carcinogenicity
Category 1B (May cause

cancer)
[5]

Reproductive Toxicity

Category 2 (Suspected of

damaging fertility or the unborn

child)

[5]

Specific Target Organ Toxicity

(Repeated Exposure)

Category 2 (May cause

damage to organs)
[5]

Step-by-Step Disposal Protocol for a Laboratory
Setting
The disposal of MC-70 must comply with all applicable local, regional, and national hazardous

waste regulations.[5] Evaporation of the solvent as a means of disposal is not permitted.[6]

Experimental Protocol: Segregation and Containerization of MC-70 Waste

Waste Identification: All waste containing MC-70 must be classified as hazardous chemical

waste.

Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting MC-70 waste. The container must be in good condition and have a secure, tight-
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fitting lid.[7]

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full

chemical name ("Cutback Bitumen MC-70"), and a clear description of the contents (e.g.,

"Used MC-70 solution," "Contaminated labware with MC-70 residue"). The date of initial

waste accumulation must also be recorded.[8]

Segregation: Do not mix MC-70 waste with other waste streams, such as biological or

radioactive waste.[9] It is also crucial to avoid mixing incompatible chemical wastes to

prevent dangerous reactions.[7]

Accumulation in a Satellite Accumulation Area (SAA): Store the sealed and labeled waste

container in a designated SAA within the laboratory, at or near the point of generation.[10]

The SAA should be a secondary containment area to prevent spills.

Request for Disposal: Once the container is full or waste is no longer being generated,

arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[6] Do not dispose of MC-70

down the drain or in regular trash.[6]

Protocol for Decontamination of Labware

Initial Cleaning: If feasible and safe, mechanically remove as much MC-70 residue as

possible from labware using a scraper or spatula. This removed residue must be disposed of

as hazardous waste.

Solvent Rinsing: Rinse the contaminated labware with a minimal amount of a suitable

solvent (e.g., kerosene or another petroleum-based solvent) to dissolve the remaining MC-

70. This rinsate is considered hazardous waste and must be collected in the designated MC-

70 waste container.[6]

Final Cleaning: After the solvent rinse, the labware can be washed with soap and water.

Empty Containers: An "empty" container that held MC-70 may still be subject to hazardous

waste regulations. Generally, a container is considered empty if all wastes have been

removed that can be removed by pouring, pumping, and aspirating, and no more than one
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inch of residue remains on the bottom.[11] Consult with your EHS department for specific

guidance on the disposal of empty MC-70 containers.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of MC-70

waste in a laboratory setting.

MC-70 Waste Generated

Is the waste hazardous?

Collect in a labeled, compatible
hazardous waste container.

Yes

Improper Disposal:
Do NOT dispose in regular trash

or down the drain.

No (Not applicable for MC-70)

Store in a designated
Satellite Accumulation Area (SAA).

Arrange for pickup by EHS or
a licensed waste contractor.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of MC-70 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of MC-70, fostering a secure research environment and upholding their commitment to

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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